Cas no 1021218-56-3 (1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 1021218-56-3
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 6043467
• PubChem ID: 30677145
• Update Time: 2025-06-25

1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one
• 1-[3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl]-2-(2-methoxyphenyl)ethanone
• Ethanone, 1-[3-[(4-ethyl-1-piperazinyl)methyl]-2,4-dihydroxyphenyl]-2-(2-methoxyphenyl)-
• SR-01000921886
• SR-01000921886-1
• 1021218-56-3
• F5278-0148
• AKOS005176870
• 1-(3-((4-ethylpiperazin-1-yl)methyl)-2,4-dihydroxyphenyl)-2-(2-methoxyphenyl)ethanone

• Inchi： 1S/C22H28N2O4/c1-3-23-10-12-24(13-11-23)15-18-19(25)9-8-17(22(18)27)20(26)14-16-6-4-5-7-21(16)28-2/h4-9,25,27H,3,10-15H2,1-2H3
• InChI Key： SGGZHTCAGMDNAB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CN2CCN(CC)CC2)=C1O)CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1021218-56-3 and Product Name: 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one

The compound with the CAS number 1021218-56-3 and the product name 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including hydroxyl and methoxy substituents, as well as the piperazine moiety, suggests a high degree of chemical complexity that may contribute to its biological activity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The structure of 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the 4-ethylpiperazin-1-yl group is a common pharmacophore in many central nervous system (CNS) drugs, while the 2,4-dihydroxyphenyl and 2-methoxyphenyl groups contribute to its solubility and metabolic stability.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The compound in question exemplifies this principle by combining several distinct chemical moieties into a single molecule. This approach has been shown to increase the likelihood of identifying compounds with novel mechanisms of action. For instance, the hydroxyl groups in the 2,4-dihydroxyphenyl moiety may facilitate hydrogen bonding interactions with biological targets, while the methoxy group could influence metabolic pathways.

The synthesis of 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one presents a significant challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been instrumental in achieving the desired regioselectivity and stereochemistry. These methods are essential for ensuring that the final product retains its intended biological activity.

From a pharmacological perspective, the compound’s structure suggests potential therapeutic applications in several areas. The 4-ethylpiperazine moiety is particularly relevant to CNS disorders, as it is found in many drugs used to treat conditions such as depression and schizophrenia. Additionally, the presence of hydroxyl and methoxy groups may enhance interactions with enzymes and receptors involved in neurotransmitter metabolism. This makes the compound a promising candidate for further investigation in preclinical studies.

Current research efforts are focused on elucidating the biological activity of this compound through both computational modeling and experimental testing. Computational approaches can predict how the molecule will interact with potential targets based on its three-dimensional structure. These predictions are then validated through wet-lab experiments, which involve testing the compound’s efficacy and safety in vitro and in vivo. Such studies are crucial for determining whether the compound has therapeutic potential before moving on to clinical trials.

The development of new drugs is a complex process that requires careful consideration of multiple factors. One key aspect is ensuring that the compound exhibits favorable pharmacokinetic properties, such as good absorption, distribution, metabolism, and excretion (ADME). The structural features of 1-{3-[(4-ethylpiperazin-1-yl)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one suggest that it may possess these characteristics, but further studies are needed to confirm this hypothesis.

In conclusion, the compound with CAS number 1021218-56-3 represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that additional insights will be gained into its mechanisms of action and potential therapeutic benefits.